Cas no 2034459-32-8 (4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide)
4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide
- 4-((2,3-dimethoxybenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide
- AKOS026695938
- F6539-2681
- 2034459-32-8
- 4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide
- 4-[[(2,3-dimethoxybenzoyl)amino]methyl]-N,N-dimethylpiperidine-1-carboxamide
-
- Inchi: 1S/C18H27N3O4/c1-20(2)18(23)21-10-8-13(9-11-21)12-19-17(22)14-6-5-7-15(24-3)16(14)25-4/h5-7,13H,8-12H2,1-4H3,(H,19,22)
- InChI Key: ZXIXPTMZZXALBF-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)N1CCC(CNC(C2C=CC=C(C=2OC)OC)=O)CC1
Computed Properties
- Exact Mass: 349.20015635g/mol
- Monoisotopic Mass: 349.20015635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.1Ų
4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6539-2681-2μmol |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-5μmol |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-10μmol |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-20μmol |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-1mg |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-2mg |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-3mg |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-4mg |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-5mg |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2681-10mg |
4-{[(2,3-dimethoxyphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034459-32-8 | 10mg |
$79.0 | 2023-09-08 |
4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide
Research Briefing on 4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide (CAS: 2034459-32-8)
In recent years, the compound 4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide (CAS: 2034459-32-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.
The synthesis of 4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structural complexity, featuring a piperidine core and a dimethoxyphenyl moiety, contributes to its diverse biological activities. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.
Pharmacological investigations have revealed that 4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide exhibits potent activity against several biological targets. In vitro studies demonstrate its efficacy as a modulator of specific neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, the compound has shown anti-inflammatory and analgesic properties in preclinical models, making it a candidate for further development in pain management therapies. These findings are supported by robust data from binding assays and animal studies.
Recent advancements in drug delivery systems have also explored the incorporation of 4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide into nanoparticle formulations. These innovations aim to improve the compound's bioavailability and target specificity, addressing challenges related to its pharmacokinetic profile. Preliminary results indicate enhanced therapeutic efficacy and reduced side effects, paving the way for future clinical trials.
In conclusion, 4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide represents a promising candidate for further pharmaceutical development. Its multifaceted pharmacological properties, combined with advancements in synthesis and delivery, highlight its potential to address unmet medical needs. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic applications, solidifying its role in the chemical biology and pharmaceutical landscape.
2034459-32-8 (4-{(2,3-dimethoxyphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)